Cas no 63583-47-1 (Phenylacetyl-1-13C chloride)

• Product Name: Phenylacetyl-1-13C chloride
• CAS No: 63583-47-1
• MF: C₈H₇ClO
• MW: 155.58623623848
• CID: 2791148
• PubChem ID: 12214080
• Update Time: 2024-03-01

Phenylacetyl-1-13C chloride Chemical and Physical Properties

Names and Identifiers

• Phenylacetyl-1-13C chloride

• Inchi： 1S/C8H7ClO/c9-8(10)6-7-4-2-1-3-5-7/h1-5H,6H2/i8+1
• InChI Key： VMZCDNSFRSVYKQ-VJJZLTLGSA-N
• SMILES： Cl[13C](CC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 155.0218974 g/mol
• Monoisotopic Mass: 155.0218974 g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 155.58
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives